Cas no 2137787-30-3 (2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid)

• Product Name: 2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid
• CAS No: 2137787-30-3
• CID: 4640282
• PubChem ID: 132351032
• Update Time: 2025-05-24

2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[4-(pyridin-4-yl)-1H-1,2,3-triazol-1-yl]propanoic acid
• 2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid

Additional information on 2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid

Introduction to 2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid (CAS No. 2137787-30-3)

2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No. 2137787-30-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole and pyridine derivatives class, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a methyl-substituted propanoic acid backbone linked to a pyridin-4-yl group, further functionalized with a 1H-1,2,3-triazol ring. Such a structural configuration endows the compound with unique physicochemical properties and biological interactions that make it a promising candidate for further investigation.

The 1H-1,2,3-triazol moiety is particularly noteworthy due to its role as a bioisostere of other heterocyclic systems such as thiazole or benzene rings. Triazoles are known for their stability, ease of synthesis, and ability to participate in hydrogen bonding interactions, which are critical for drug-receptor binding. In contrast, the pyridin-4-yl group introduces a nitrogen-rich aromatic system that can enhance solubility and metabolic stability while also serving as a scaffold for further derivatization. The combination of these features in 2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid suggests potential applications in the development of novel pharmacological agents.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse scaffolds in drug discovery. Compounds featuring both triazole and pyridine moieties have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of triazoles have demonstrated efficacy against resistant bacterial strains by inhibiting bacterial cell wall synthesis or protein synthesis pathways. Similarly, pyridine-based compounds are widely used in the pharmaceutical industry due to their favorable pharmacokinetic profiles and ability to modulate various enzymatic targets.

The methyl-substituted propanoic acid component of this compound may contribute to its bioavailability and binding affinity by providing additional hydrogen bonding sites or steric bulk. This structural feature is particularly relevant in the design of enzyme inhibitors or receptor ligands, where precise molecular recognition is essential. Moreover, the presence of both polar (triazole ring) and non-polar (methyl groups) regions enhances the compound's solubility profile across different solvents, making it suitable for various formulation strategies.

In the context of current research trends, 2-methyl-2-4-(pyridin-4-yl)-1H-1,2,3-triazol-1-ylpropanoic acid could serve as a valuable building block for structure-based drug design. Computational modeling studies have shown that triazole-pyridine hybrids can exhibit high binding affinity to target proteins through multiple interaction mechanisms. These include hydrogen bonding between the triazole nitrogen atoms and protein backbone/carboxylate groups, π-stacking interactions involving the pyridine ring, and hydrophobic interactions mediated by methyl groups. Such multifaceted interactions are crucial for achieving high selectivity and efficacy in drug development.

Furthermore, synthetic methodologies have evolved significantly in recent years, enabling more efficient access to complex heterocyclic compounds like 2-methyl-2-4-(pyridin-4-yll)-1H-ltriazol-l-propanoic acid. Transition-metal-catalyzed cross-coupling reactions have become indispensable tools for constructing carbon-carbon bonds between pyridine and triazole moieties with high precision. These reactions often proceed under mild conditions and with excellent regioselectivity, making them ideal for large-scale synthesis. Additionally, modern spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry have facilitated detailed structural elucidation and confirmation of this compound's molecular framework.

The biological evaluation of CAS No. 2137787303 is another critical aspect that warrants attention. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions such as cancer or inflammation. For example, triazole-pyridine hybrids have been reported to interfere with kinase-mediated signaling pathways by competing with ATP binding sites or modulating enzyme conformational states. Similarly, pyridine derivatives are known substrates or inhibitors of cytochrome P450 enzymes, which play a pivotal role in drug metabolism.

Given these attributes, 2-methyl--24(p--pyrdne--ytl)--lH-ltriazol--l-propanoic acid represents an intriguing candidate for further pharmacological exploration within academic research institutions or pharmaceutical companies focused on developing novel therapeutics. Its unique structural features offer opportunities to engineer derivatives with enhanced potency selectivity metabolic stability while maintaining favorable pharmacokinetic properties This underscores importance designing molecules carefully balancing multiple biochemical parameters achieve desired clinical outcomes